Cas no 97461-40-0 (N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide)

97461-40-0 structure
Product name:N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide
N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide
- N-butan-2-yl-3-(5-nitrofuran-2-yl)prop-2-enamide
- CCRIS 5650
- N-(1-Methylpropyl)-3-(5-nitro-2-furanyl)-2-propenamide
- 97461-40-0
- N-(1-Methylpropyl)-5-nitro-2-furanacrylamide
- BRN 0019012
- 2-Propenamide, N-(1-methylpropyl)-3-(5-nitro-2-furanyl)-
- N-(sec-Butyl)-5-nitro-2-furylacrylamide
-
- Inchi: InChI=1S/C11H14N2O4/c1-3-8(2)12-10(14)6-4-9-5-7-11(17-9)13(15)16/h4-8H,3H2,1-2H3,(H,12,14)
- InChI Key: ISQUUOWHUXZDPH-UHFFFAOYSA-N
- SMILES: CCC(C)NC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.095
- Monoisotopic Mass: 238.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.1A^2
Experimental Properties
- Density: 1.206
- Boiling Point: 427.2°C at 760 mmHg
- Flash Point: 212.2°C
- Refractive Index: 1.552
N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide Related Literature
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Xuan Cai,Zhenxing Wang,Huanhuan Zhang,Yufei Li,Kaicha Chen,Hongli Zhao J. Mater. Chem. B, 2019,7, 401-407
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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